Cas no 128404-37-5 ((1S)-2,2,2-trifluoro-1-phenylethan-1-amine hydrochloride)

• Product Name: (1S)-2,2,2-trifluoro-1-phenylethan-1-amine hydrochloride
• CAS No: 128404-37-5
• MF: C₈H₉ClF₃N
• MW: 211.611971616745
• MDL: MFCD07776797
• CID: 136813
• PubChem ID: 42614382
• Update Time: 2024-11-02

(1S)-2,2,2-trifluoro-1-phenylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-Trifluoro-1-phenylethanamine hydrochloride
• (1S)-2,2,2-trifluoro-1-phenylethanamine,hydrochloride
• (S)-2,2,2-TRIFLUORO-1-PHENYLETHYLAMINE, HCL
• Benzenemethanamine, a-(trifluoromethyl)-,hydrochloride (1:1), (aS)-
• (S)-2,2,2-TRIFLUORO-1-PHENYLETHYLAMINE HYDROCHLORIDE
• (S)-2,2,2-TRIFLUORO-1-PHENYLETHYLAMINE HYDROCHLRIDE
• (1S)-2,2,2-trifluoro-1-phenylethan-1-aMine hydrochloride
• BenzeneMethanaMine, a-(trifluoroMethyl)-, hydrochloride, (aS)-
• AS-72385
• MFCD07776797
• (1S)-2,2,2-Trifluoro-1-phenylethan-1-amine--hydrogen chloride (1/1)
• AKOS015925096
• (S)-2,2,2-Trifluoro-1-phenylethylamine HCl
• (S)-2,2,2-TRIFLUORO-1-PHENYL-ETHYLAMINE HCL
• DTXSID10655106
• A889028
• 128404-37-5
• Benzenemethanamine, alpha-(trifluoromethyl)-, hydrochloride (1:1), (alphaS)-
• F13088
• SCHEMBL5845127
• (S)-2,2,2-Trifluoro-1-phenyl-ethylamine hydrochloride
• (S)-2,2,2-Trifluoro-1-phenylethanamine HCl
• (1S)-2,2,2-trifluoro-1-phenylethanamine;hydrochloride
• (S)-2,2,2-Trifluoro-1-phenylethanaminehydrochloride
• EN300-8152285
• (S)-2,2,2-trifluoro-1-phenylethan-1-amine hydrochloride
• (1S)-2,2,2-trifluoro-1-phenylethan-1-amine hydrochloride

• MDL： MFCD07776797
• Inchi： 1S/C8H8F3N.ClH/c9-8(10,11)7(12)6-4-2-1-3-5-6;/h1-5,7H,12H2;1H/t7-;/m0./s1
• InChI Key： LCQGOISHUDYBOS-FJXQXJEOSA-N
• SMILES： Cl.FC([C@H](C1C=CC=CC=1)N)(F)F

Computed Properties

• Exact Mass: 211.03800
• Monoisotopic Mass: 211.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.75100